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Compound of Interest

3-Methoxynaphthalene-2-boronic
Compound Name: d
aci

Cat. No.: B185787

Essential Safety and Handling Guide for 3-
Methoxynaphthalene-2-boronic acid

This guide provides critical safety, handling, and disposal information for 3-
Methoxynaphthalene-2-boronic acid (CAS No: 104115-76-6). The procedures outlined are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Immediate Safety Precautions

3-Methoxynaphthalene-2-boronic acid should be handled with care, recognizing its potential
hazards. Based on available safety data, this compound is classified as harmful and an irritant.
Adherence to the following engineering controls is mandatory.

o Engineering Controls: All work must be conducted in a well-ventilated area, preferably within
a certified chemical fume hood to minimize inhalation exposure.[1][2] Eyewash stations and
safety showers must be readily accessible and in close proximity to the workstation.[1][3]

e Hygiene Measures: Avoid all personal contact, including the inhalation of dust or vapors.[1]
Do not eat, drink, or smoke in the laboratory.[1] Hands should be washed thoroughly with
soap and water after handling, before breaks, and at the end of the workday.[3][4]
Contaminated clothing should be removed immediately and washed before reuse.[1][2]
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Hazard Identification Summary

Hazard Classification Code Description

Acute toxicity, Oral

H302 Harmful if swallowed.[5]
(Category 4)
Skin irritation (Category 2) H315 Causes skin irritation.[6]
Serious eye irritation (Category H319 Causes serious eye irritation.
2A) [61[7]

| Specific target organ toxicity — single exposure (Category 3), Respiratory system | H335 |
May cause respiratory irritation.[7][8] |

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure
when working with 3-Methoxynaphthalene-2-boronic acid.
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Protection Type

Recommended
Specification

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory.[1] A full-face shield
is recommended when there is

a risk of splashing.[1][3]

Protects eyes from dust
particles and potential

splashes.[3]

Hand Protection

Chemically resistant gloves
(e.g., nitrile) should be worn.[1]
[3] Gloves must be inspected
before use and changed

immediately if contaminated.[3]

Prevents skin contact and

potential irritation.[1]

Body Protection

A laboratory coat is required.
[1] For larger quantities or
tasks with a higher risk of
exposure, a chemical-resistant
apron should be worn over the

lab coat.

Protects skin from accidental

splashes, spills, or contact.[3]

Respiratory Protection

For handling small quantities in
a well-ventilated fume hood,
respiratory protection may not
be necessary. If dust or
aerosols are generated, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.[1]

[8]

Prevents irritation of the

respiratory tract.[3]

Step-by-Step Operational Plan

Adherence to a strict operational protocol is crucial for safe handling.

e Preparation: Before starting, ensure the work area within the chemical fume hood is clean

and uncluttered.[3] Verify that a safety shower and eyewash station are accessible and

functional.[3]

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Donning PPE: Put on all required personal protective equipment as outlined in the table
above before handling the chemical.

» Handling the Compound:

o Keep the container of 3-Methoxynaphthalene-2-boronic acid tightly closed when not in
use.[3][9]

o When transferring the solid, use appropriate tools like a spatula to avoid generating dust.

[3]
o If creating a solution, add the solid to the solvent slowly to prevent splashing.

o Post-Handling: After handling, decontaminate the work area to remove any residual
chemical.[3] Remove PPE carefully to avoid cross-contamination. Wash hands thoroughly
with soap and water.[3]
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Preparation Phase

Verify Fume Hood Operation

'

Check Eyewash & Safety Shower
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'

Perform Chemical Reaction

Y

Keep Container Sealed
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'
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'
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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